Cas no 90259-30-6 (Ethyl 2-fluoro-6-methylbenzoate)

Ethyl 2-fluoro-6-methylbenzoate Properties

Names and Identifiers

• Ethyl 2-fluoro-6-methylbenzoate
• Benzoic acid, 2-fluoro-6-methyl-, ethyl ester
• S10861
• A860867
• 90259-30-6
• DS-8067
• FT-0737155
• AKOS022176945
• C10H11FO2
• ETHYL2-FLUORO-6-METHYLBENZOATE
• BENZOIC ACID,2-FLUORO-6-METHYL-,ETHYL ESTER
• DTXSID20673275
• MFCD11870183
• DA-34302
• +Expand

• MDL： MFCD11870183
• InChIKey： CVCGEHIXXHWFDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FO2/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=C(C)C=CC=C1F

Computed Properties

• Exact Mass: 182.074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.074
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Boiling Point: 235.0±28.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 93.3±18.9 °C
• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3